N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide
• InChI: InChI=1S/C18H21NO4/c1-4-15(23-14-8-6-5-7-9-14)18(20)19-13-10-11-16(21-2)17(12-13)22-3/h5-12,15H,4H2,1-3H3,(H,19,20)
• InChI Key: DPMKXTSFYSPZNW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC(=C(C=C1)OC)OC)OC2=CC=CC=C2
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a phenyl group substituted with two methoxy groups at the 3 and 4 positions, and a phenoxy group attached to a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide typically involves the reaction of 3,4-dimethoxyphenylamine with 2-phenoxybutanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The general reaction scheme is as follows:

• Dissolve 3,4-dimethoxyphenylamine in anhydrous dichloromethane.
• Add triethylamine to the solution to act as a base.
• Slowly add 2-phenoxybutanoyl chloride to the reaction mixture while maintaining a low temperature (0-5°C).
• Stir the reaction mixture at room temperature for several hours.
• Quench the reaction with water and extract the product with an organic solvent such as ethyl acetate.
• Purify the product by column chromatography or recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The amide group can be reduced to form the corresponding amine.

Substitution: The phenoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

3,4-Dimethoxyphenethylamine: An analogue with similar structural features but different functional groups.

3,4-Dimethoxyphenylpropanoic acid: Another related compound with a carboxylic acid group instead of an amide.

3,4-Dimethoxyphenol: A simpler compound with only the methoxy groups and a hydroxyl group.

Uniqueness

N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties